Cas no 1361913-70-3 (4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361913-70-3
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912490
• Update Time: 2025-06-09

4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-9(17-10(12,13)14)8(4-11)7(2-3-15)5-16-6/h5H,2,4H2,1H3
• InChI Key： RVGNNWVHMMGDFO-UHFFFAOYSA-N
• SMILES： FCC1=C(C(C)=NC=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

Professional Introduction to 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361913-70-3)

4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile, with the CAS number 1361913-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of both fluoromethyl and trifluoromethoxy substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The fluoromethyl group, characterized by its electron-withdrawing nature, can significantly influence the reactivity and binding affinity of the compound. This feature is particularly advantageous in drug design, as fluorine atoms are known to enhance metabolic stability and binding interactions with biological targets. In contrast, the trifluoromethoxy group contributes to the compound's lipophilicity and can modulate its pharmacokinetic profile. These attributes make 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural versatility of pyridine-based molecules allows for the introduction of diverse functional groups, enabling chemists to tailor their properties for specific therapeutic purposes.

The synthesis of 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a pyridine core, followed by selective functionalization at the 4-position with a fluoromethyl group. Subsequent modifications at the 2- and 3-positions with methyl and trifluoromethoxy groups, respectively, complete the molecular architecture. The introduction of the acetonitrile moiety at the 5-position further enhances the compound's reactivity and utility in subsequent synthetic steps.

The role of computational chemistry in designing and optimizing pyridine derivatives cannot be overstated. Advanced computational methods, such as molecular modeling and quantum mechanics calculations, have enabled researchers to predict the structural and electronic properties of these compounds with high accuracy. This approach has not only accelerated the discovery process but also provided insights into how different substituents affect the biological activity of pyridine-based molecules. For instance, computational studies have revealed that the presence of both fluoromethyl and trifluoromethoxy groups can enhance binding affinity by improving interactions with biological targets.

In addition to computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships of pyridine derivatives. These techniques provide detailed information about the three-dimensional structure of molecules and their interactions with biological targets. Such data is crucial for understanding how changes in molecular structure can influence biological activity, allowing researchers to make informed decisions during drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. Fluorochemicals are known to improve drug stability, bioavailability, and metabolic resistance, making them highly valuable in medicinal chemistry. The synthesis of fluorinated pyridines like 4-(Fluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile exemplifies this trend toward incorporating fluorine atoms into drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For instance, fluorinated pyridines have been shown to exhibit herbicidal and fungicidal activities when incorporated into crop protection agents. Similarly, their electronic properties make them suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials.

Ongoing research efforts are focused on expanding the chemical space available for drug discovery by developing novel synthetic methodologies for fluorinated pyridines. These efforts aim to streamline the synthesis process while maintaining high yields and purity standards. Advances in catalytic systems and green chemistry principles have contributed significantly to this progress by enabling more efficient and environmentally friendly synthetic routes.

The impact of fluorinated compounds on modern medicine is undeniable. Their ability to enhance drug efficacy while improving pharmacokinetic profiles has made them indispensable tools for medicinal chemists worldwide. As research continues to uncover new applications for these compounds, it is likely that we will see an even greater integration of fluorinated molecules into therapeutic strategies across various disease areas.